5-Bromo-4-fluoro-3-iodo-1H-indazole

• IUPAC Name: 5-bromo-4-fluoro-3-iodo-2H-indazole
• InChI: InChI=1S/C7H3BrFIN2/c8-3-1-2-4-5(6(3)9)7(10)12-11-4/h1-2H,(H,11,12)
• InChI Key: RKOBRWVOGOOVEO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NNC(=C2C(=C1Br)F)I
• Molecular Formula: C7H3BrFIN2
• DSSTOX Substance ID: DTXSID70694612
• Molecular Weight: 340.92 g/mol
• CAS RN: 1082041-88-0

Description

5-Bromo-4-fluoro-3-iodo-1H-indazole is a chemical compound with the CAS Number: 1082041-88-0. It has a molecular weight of 340.92. The IUPAC name for this compound is 5-bromo-4-fluoro-3-iodo-1H-indazole.

Synthesis Analysis

The synthesis of 1H-indazole involves a combination of experimental and theoretical studies. A new practical synthesis of 1H-indazole is presented in the literature. A previous mechanism for the cyclization step is proved to be nonfeasible and a hydrogen bond propelled mechanism is proposed.

Molecular Structure Analysis

The InChI code for 5-Bromo-4-fluoro-3-iodo-1H-indazole is 1S/C7H3BrFIN2/c8-3-1-2-4-5 (6 (3)9)7 (10)12-11-4/h1-2H, (H,11,12).

Chemical Reactions Analysis

The cyclization process in the synthesis of 1H-indazole is greatly affected by the hydrogen bond. The reaction between benzonitrile and hydrazine under certain conditions produces benzylidenehydrazine.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. The storage temperature is recommended to be at refrigerator conditions.

Scientific Research Applications

Synthesis and Chemical Properties

5-Bromo-4-fluoro-3-iodo-1H-indazole has been studied in the context of its reactivity and selectivity in palladium-catalyzed Sonogashira and Suzuki cross-coupling reactions. This compound, as a part of the indazole series, has been utilized in sequential Sonogashira-Sonogashira, Sonogashira-Suzuki, and Suzuki-Sonogashira reactions to obtain a range of functionalized indoles and indazoles, which are potential 5-HT receptor ligands (Witulski et al., 2005).

Decarboxylation and Derivative Formation

In another study, 5-fluoro-, chloro-, bromo-, and iodo-substituted 1,2-dimethyl indazolium-3-carboxylates, including variants of 5-Bromo-4-fluoro-3-iodo-1H-indazole, were synthesized. These compounds are described as pseudo-cross-conjugated heterocyclic mesomeric betaines. They can undergo decarboxylation to yield haloindazolylidenes, which can be further reacted with various chemicals, demonstrating their versatility in synthetic chemistry (Schmidt et al., 2007).

Transformation into Indazole Derivatives

The transformation of certain indazole derivatives into other compounds has been observed. For instance, 3, 4-Dihydro-1-methyl-6-phenyl-1, 4, 5-benzotriazocin-2 (1H)-one was transformed into 1-(methylcarbamoyl)methyl-3-phenyl-1H-indazole, with the process also applicable to 5-halogenoindazoles (Fujimura et al., 1984).

Cross-Coupling Reactions

The compound has also been a focus in studies involving cross-coupling reactions. For example, protected 5-bromoindazoles, which include derivatives of 5-Bromo-4-fluoro-3-iodo-1H-indazole, have been used in Buchwald reactions with various amines, leading to the production of novel indazole derivatives (Slade et al., 2009).

Synthesis of Radioactive Compounds

This indazole derivative has been used in the synthesis of radioactive compounds, such as 5-bromo- and 5-iodo-1-(2-fluoro-2-deoxy-beta-D-ribofuranosyl)uracil, which have been studied for their tissue distribution in mice bearing tumors. This research indicates potential applications in medical imaging and cancer research (Mercer et al., 1989).

Safety and Hazards

The compound has several hazard statements including H302, H315, H319, H332, H335. Precautionary measures include P280, P305, P310, P338, P351. It is recommended to avoid contact with skin and eyes.